Cas no 1159822-18-0 (5-Aminomethyl-1H-pyridin-2-one Hydrobromide)

• Product Name: 5-Aminomethyl-1H-pyridin-2-one Hydrobromide
• CAS No: 1159822-18-0
• MF: C₆H₉BrN₂O
• MW: 205.052460432053
• MDL: MFCD10687115
• CID: 1084343
• PubChem ID: 46738115
• Update Time: 2025-06-14

5-Aminomethyl-1H-pyridin-2-one Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)pyridin-2(1H)-one hydrobromide
• 5-(aminomethyl)-1H-pyridin-2-one,hydrobromide
• 5-(aminomethyl)-1H-pyridin-2-one;hydrobromide
• AS-35832
• 5-Aminomethyl-1H-pyridin-2-one hydrobromide
• 5-aminomethyl-1h-pyridin-2-one hbr
• DTXSID20674207
• 5-(Aminomethyl)pyridin-2(1H)-onehydrobromide
• A920871
• SCHEMBL23375434
• MFCD10687115
• CS-0084863
• AKOS022182792
• 1159822-18-0
• 5-(Aminomethyl)pyridin-2(1H)-one--hydrogen bromide (1/1)
• 5-Aminomethyl-1H-pyridin-2-one Hydrobromide

• MDL： MFCD10687115
• Inchi： 1S/C6H8N2O.BrH/c7-3-5-1-2-6(9)8-4-5;/h1-2,4H,3,7H2,(H,8,9);1H
• InChI Key： OQEHAINYNYLGFF-UHFFFAOYSA-N
• SMILES： Br.O=C1C=CC(=CN1)CN

Computed Properties

• Exact Mass: 203.98983g/mol
• Monoisotopic Mass: 203.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

5-Aminomethyl-1H-pyridin-2-one Hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-Aminomethyl-1H-pyridin-2-one Hydrobromide

Comprehensive Overview of 5-Aminomethyl-1H-pyridin-2-one Hydrobromide (CAS No. 1159822-18-0)

5-Aminomethyl-1H-pyridin-2-one Hydrobromide (CAS No. 1159822-18-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridin-2-one core and aminomethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its hydrobromide salt form enhances solubility and stability, making it particularly valuable in drug development and medicinal chemistry applications.

In recent years, the demand for 5-Aminomethyl-1H-pyridin-2-one Hydrobromide has surged due to its potential role in designing small-molecule inhibitors and enzyme modulators. Researchers are particularly interested in its application for targeting kinase pathways, which are critical in diseases like cancer and inflammatory disorders. The compound’s CAS No. 1159822-18-0 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of 5-Aminomethyl-1H-pyridin-2-one Hydrobromide lies in its synthetic flexibility. The aminomethyl group allows for further derivatization, enabling the creation of libraries of analogs for drug discovery projects. This aligns with the current trend in precision medicine, where tailored therapeutics are developed to address specific genetic or molecular profiles. The compound’s hydrobromide form also ensures better bioavailability, a critical factor in preclinical research.

From a technical perspective, 5-Aminomethyl-1H-pyridin-2-one Hydrobromide exhibits favorable physicochemical properties, including a balanced logP value and moderate water solubility. These attributes make it suitable for in vitro and in vivo studies, addressing common challenges in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. Its pyridin-2-one scaffold is also found in several FDA-approved drugs, underscoring its pharmacophoric significance.

The compound’s CAS No. 1159822-18-0 is often associated with queries about synthetic routes and scalability, reflecting industrial interest. Optimized protocols for its production have been published, emphasizing green chemistry principles to reduce environmental impact. This resonates with the broader shift toward sustainable pharmaceutical manufacturing, a hot topic in both academic and corporate R&D circles.

In summary, 5-Aminomethyl-1H-pyridin-2-one Hydrobromide (CAS No. 1159822-18-0) is a promising candidate for advancing medicinal chemistry and therapeutic innovation. Its structural features and functional groups align with contemporary research priorities, such as targeted therapy and molecular design. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of biologically active agents.